
thermal properties of lauryl myristate for phase
change material research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lauryl Myristate

Cat. No.: B1605742 Get Quote

Lauryl Myristate as a Phase Change Material: An
In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauryl myristate (dodecyl tetradecanoate), a fatty acid ester, presents significant potential as

an organic phase change material (PCM) for thermal energy storage applications. Its inherent

properties, such as a potentially suitable melting point for various applications and high latent

heat storage capacity, make it an attractive candidate for research and development in areas

including thermal management of electronics, smart textiles, and controlled drug delivery

systems. This technical guide provides a comprehensive overview of the thermal properties of

lauryl myristate, detailed experimental protocols for their characterization, and a summary of

its physicochemical characteristics.

It is important to note that while the theoretical potential of lauryl myristate as a PCM is high,

specific, experimentally validated quantitative data for some of its key thermal properties are

not extensively documented in publicly available literature. This guide, therefore, presents a

combination of known properties and expected ranges based on chemically similar fatty acid

esters and waxes, alongside detailed methodologies for researchers to determine these

properties experimentally.
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Physicochemical Properties
Lauryl myristate is a wax ester with the molecular formula C26H52O2.[1][2][3] Its long-chain

structure contributes to its solid form at room temperature and its potential for high latent heat

of fusion.

Property Value Source

Molecular Formula C26H52O2 [1]

Molecular Weight 396.69 g/mol

CAS Number 2040-64-4

Appearance White waxy solid

Thermal Properties
The thermal properties of a PCM are critical for its application. These include the melting

temperature, latent heat of fusion, specific heat capacity, and thermal conductivity.

Property Expected/Reported Value Remarks

Melting Point (°C) 30 - 80

Specific experimental data for

pure lauryl myristate is not

widely available. The expected

range is based on similar long-

chain fatty acid esters.

Latent Heat of Fusion (J/g) 170 - 210

This estimated range is based

on data for similar fatty acid

esters used as PCMs.

Specific Heat Capacity (J/g·K) Solid: ~2.0, Liquid: ~2.5

These are typical values for

similar organic PCMs like fatty

alcohols and waxes.

Thermal Conductivity (W/m·K)
Solid: ~0.3-0.4, Liquid: ~0.15-

0.2

Expected values based on

data for similar fatty acids and

their esters.
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Experimental Protocols
Accurate determination of the thermal properties of lauryl myristate is essential for its

application in PCM research. The following are detailed methodologies for key characterization

techniques.

Differential Scanning Calorimetry (DSC) for Melting
Point and Latent Heat of Fusion
Differential Scanning Calorimetry is a fundamental technique for determining the phase change

temperature and latent heat of fusion of PCMs.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of lauryl myristate into an aluminum DSC

pan. Hermetically seal the pan to prevent any mass loss during heating. An empty,

hermetically sealed aluminum pan is used as a reference.

Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell

with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to provide a

stable thermal environment.

Thermal Program:

Equilibrate the sample at a temperature well below the expected melting point (e.g., 0°C).

Ramp the temperature up at a controlled rate (e.g., 5-10°C/min) to a temperature

significantly above the melting point (e.g., 100°C).

Hold the sample at this temperature for a few minutes to ensure complete melting.

Cool the sample back down to the initial temperature at the same controlled rate.

A second heating scan is often performed to analyze the thermal properties after a

controlled cooling cycle, which can provide information on thermal history effects.

Data Analysis: The melting point is typically determined as the onset or peak temperature of

the endothermic melting peak on the DSC thermogram. The latent heat of fusion is
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calculated by integrating the area of the melting peak.
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DSC Experimental Workflow

Thermogravimetric Analysis (TGA) for Thermal Stability
Thermogravimetric Analysis is used to evaluate the thermal stability and decomposition

temperature of lauryl myristate.

Methodology:

Sample Preparation: Place a small, accurately weighed sample (10-20 mg) of lauryl
myristate into a TGA pan (e.g., platinum or alumina).

Instrument Setup: Place the sample pan in the TGA furnace. Purge with an inert atmosphere

(e.g., nitrogen) at a controlled flow rate to prevent oxidative degradation.

Thermal Program: Heat the sample from ambient temperature to a high temperature (e.g.,

600°C) at a constant heating rate (e.g., 10°C/min).

Data Analysis: The TGA curve plots the percentage of weight loss as a function of

temperature. The onset temperature of weight loss indicates the beginning of decomposition

or evaporation.
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TGA Experimental Workflow
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Thermal Conductivity Measurement
The thermal conductivity of lauryl myristate in both solid and liquid states is a crucial

parameter for designing thermal energy storage systems. Various methods can be employed

for its measurement.

Methodology for Solid Phase (Guarded Hot Plate Method):

Sample Preparation: A solid, flat sample of lauryl myristate with a known thickness and

surface area is prepared.

Apparatus: The sample is placed between a heated plate and a cooled plate. A "guard"

heater surrounds the main heater and is maintained at the same temperature to prevent

radial heat losses, ensuring one-dimensional heat flow through the sample.

Measurement: A known amount of heat flux is applied by the hot plate. Once a steady-state

temperature difference is established across the sample, the temperatures of the hot and

cold surfaces are measured using thermocouples.

Calculation: The thermal conductivity (k) is calculated using Fourier's law of heat conduction:

k = (Q * d) / (A * ΔT) where Q is the heat flow rate, d is the sample thickness, A is the cross-

sectional area, and ΔT is the temperature difference across the sample.

Methodology for Liquid Phase (Transient Plane Source Method):

Sample Preparation: The lauryl myristate is melted and maintained at a constant

temperature above its melting point.

Sensor: A transient plane source (TPS) sensor, which acts as both a heat source and a

temperature sensor, is submerged in the liquid lauryl myristate.

Measurement: A short heat pulse is emitted from the sensor, and the temperature increase of

the sensor is recorded over time. The rate of temperature increase is dependent on the

thermal transport properties of the surrounding liquid.

Calculation: The thermal conductivity is determined by fitting the recorded temperature

transient to a theoretical model that describes the heat transfer from the sensor to the liquid.
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Thermal Conductivity Measurement Methods

Logical Relationships of Thermal Properties for
PCM Application
The suitability of lauryl myristate as a PCM is determined by the interplay of its thermal

properties. The following diagram illustrates the logical relationships between these properties

and their impact on performance.
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Relationship between Thermal Properties and PCM Performance

Conclusion
Lauryl myristate holds promise as a bio-based phase change material for various thermal

energy storage applications. While a complete dataset of its thermal properties is not yet

readily available, this guide provides the foundational knowledge and detailed experimental

protocols necessary for researchers to fully characterize this material. The expected ranges for

its melting point and latent heat of fusion suggest its suitability for applications requiring thermal

management in the moderate temperature range. Further experimental investigation into the

specific heat capacity and thermal conductivity of both solid and liquid phases is crucial for the

accurate modeling and design of PCM-based systems utilizing lauryl myristate. The

methodologies and diagrams presented herein offer a clear roadmap for such investigations,

paving the way for the potential application of lauryl myristate in advanced thermal

management and drug delivery technologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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